![molecular formula C20H30N2O5 B2686498 Boc-Val-Ala-OBn CAS No. 77946-33-9](/img/structure/B2686498.png)
Boc-Val-Ala-OBn
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Boc-Val-Ala-OBn is a chemical compound with the CAS Number: 77946-33-9 and a molecular weight of 378.47 . Its IUPAC name is benzyl (tert-butoxycarbonyl)-L-valyl-L-alaninate .
Synthesis Analysis
The synthesis of similar compounds such as Boc-Val-Ala-Val-NH2 and Boc-aVal-aAla-Val-OBn has been reported in the literature . The synthesis involves the use of dry solvents, 4-nitrophenyl chloroformate, N,N,N′,N′- Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate (HBTU), 4-(4,6-dimethoxy-1,3,5-triazin-2- yl)-4-methylmorpholinium chloride (DMTMM(Cl-)), 1-hydroxybenzotriazole (HOBt), 1- [Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU), 1- Hydroxy-7-azabenzotriazole (HOAt), Boc-NH-Val-OH, L-Ala-OCH3, L-Val-NH2 and L-Val-OBn .Chemical Reactions Analysis
While specific chemical reactions involving Boc-Val-Ala-OBn are not detailed in the retrieved sources, it is known that Boc-protected peptides are commonly used in solid-phase peptide synthesis . The Boc group can be removed under acidic conditions .Physical And Chemical Properties Analysis
Boc-Val-Ala-OBn has a molecular weight of 378.47 . It is typically stored at refrigerated temperatures .Scientific Research Applications
Synthesis of Orthogonally Protected Amino Acids
Boc-Val-Ala-OBn plays a key role in the synthesis of orthogonally protected amino acids, which are crucial in expanding the potential application of peptide-based drugs and in the total synthesis of peptide natural products . The Boc/OBn protecting group strategy leads to an enhanced yield (86%) in the Negishi cross-coupling reaction . However, the reaction conditions required to remove the benzyl ester were found to be incompatible with the furan ring .
Microwave-Assisted Solid-Phase Synthesis of Difficult Sequence-Containing Peptides
Boc-Val-Ala-OBn is used in the isopeptide strategy, which includes Fmoc-based solid-phase peptide synthesis (SPPS), to establish a methodology for time-efficient synthesis of peptides containing difficult sequences . A model difficult sequence-containing peptide (8Q Ser) was synthesized through this method in 1 day, representing a tenfold reduction in synthesis time compared to the isopeptide method combined with classical SPPS .
Mechanism of Action
In general, peptide derivatives can interact with a wide range of targets in the body, including enzymes, receptors, and other proteins. The mode of action would depend on the specific target and the nature of the interaction. Peptide derivatives can also be involved in various biochemical pathways, depending on their specific structure and targets .
The pharmacokinetics of peptide derivatives can be influenced by factors such as their size, charge, hydrophobicity, and the presence of specific transporters in the body. They are typically absorbed in the gut and distributed throughout the body, where they can interact with their targets. They are usually metabolized by enzymes and excreted in the urine .
The result of action and the action environment would depend on the specific targets and pathways involved. In general, the action of peptide derivatives can be influenced by factors such as pH, temperature, and the presence of other molecules .
properties
IUPAC Name |
benzyl (2S)-2-[[(2S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoyl]amino]propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N2O5/c1-13(2)16(22-19(25)27-20(4,5)6)17(23)21-14(3)18(24)26-12-15-10-8-7-9-11-15/h7-11,13-14,16H,12H2,1-6H3,(H,21,23)(H,22,25)/t14-,16-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQWBPPZWWQDSGU-HOCLYGCPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)NC(C)C(=O)OCC1=CC=CC=C1)NC(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)OCC1=CC=CC=C1)NC(=O)[C@H](C(C)C)NC(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.